Cas no 81595-00-8 (5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid)

• Product Name: 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid
• CAS No: 81595-00-8
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD01313023
• CID: 726985
• PubChem ID: 701825
• Update Time: 2025-11-06

5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-aceticacid, 5-(4-methylphenyl)-
• (5-p-Tolyl-tetrazol-2-yl)-acetic acid
• 5-(4-METHYLPHENYL)-2H-TETRAZOL-2-YL]ACETIC ACID
• [5-(4-METHYLPHENYL)-2H-TETRAZOL-2-YL]ACETIC ACID
• 5-(4-methylphenyl)-2H-tetrazolylacetic acid
• 2-[5-(4-methylphenyl)tetrazol-2-yl]acetic acid
• 82822-12-6
• 2-(5-(p-Tolyl)-2H-tetrazol-2-yl)aceticacid
• 2-(5-(p-Tolyl)-2H-tetrazol-2-yl)acetic acid
• CHEMBL1728988
• SDCCGMLS-0027679.P002
• MLS000063371
• EN300-14873
• HMS2318G23
• AKOS000294841
• CCG-237144
• MFCD01313023
• 2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
• 2-(5-p-tolyl-2H-tetrazol-2-yl)acetic acid
• SMR000075087
• DTXSID901002929
• CS-0234867
• Z108564460
• 81595-00-8
• Oprea1_681716
• LS-02059
• [5-(4-methylphenyl)-1,2,3,4-tetrazol-2-yl]acetic acid
• STK501674
• ALBB-005538
• 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid

• MDL： MFCD01313023
• Inchi： 1S/C10H10N4O2/c1-7-2-4-8(5-3-7)10-11-13-14(12-10)6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： QBJSWVLDHWIJDK-UHFFFAOYSA-N
• SMILES： OC(CN1N=NC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 218.08000
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.90000
• LogP: 0.73310

5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic Acid

Market Research and Analysis of 5-(4-Methylphenyl)-2H-Tetrazol-2-ylacetic Acid (CAS No. 81595-00-8)

5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid, identified by the CAS number 81595-00-8, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The present analysis aims to provide a comprehensive overview of the current market landscape, research advancements, and future prospects for this compound.

The compound 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid is characterized by its unique structural features, which include a tetrazole ring fused with an acetic acid moiety. Tetrazole derivatives are well-known for their stability and bioactivity, making them valuable intermediates in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its potential as a building block for the development of anti-inflammatory agents, antiviral drugs, and other therapeutic agents.

Market demand for 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid is driven by its role as an intermediate in drug discovery programs. The increasing focus on personalized medicine and the development of targeted therapies has created a need for highly specific chemical entities like this compound. Additionally, the growing interest in tetrazole-based compounds for use in agrochemicals and materials science further expands its market potential.

From a supply perspective, several global chemical manufacturers and research institutions are engaged in the production and distribution of this compound. Key suppliers are located in regions with advanced chemical industries, such as North America, Europe, and Asia-Pacific. These suppliers cater to both academic research institutions and pharmaceutical companies, ensuring a steady supply chain for this specialized chemical.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid. Innovations in catalytic processes and green chemistry practices have also contributed to reducing production costs and minimizing environmental impact. These developments are expected to further stimulate market growth by making the compound more accessible to researchers and manufacturers alike.

In terms of future trends, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines is likely to enhance the utilization of 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid. AI-driven platforms can predict optimal reaction conditions and identify novel applications for this compound, accelerating its transition from the laboratory to clinical settings. Furthermore, collaborations between academia and industry are anticipated to foster innovation and expand the scope of its applications.

In conclusion, 5-(4-Methylphenyl)-2H-tetrazol-2-ylacetic acid (CAS No. 81595-00-8) holds significant promise in advancing chemical biology and pharmaceutical research. Its versatile structure, coupled with ongoing technological advancements, positions it as a critical component in the development of next-generation therapeutic agents. As market demand continues to grow, sustained investment in research and production capabilities will be essential to meet the increasing needs of academia and industry worldwide.